N-(cyanomethyl)-3-{5,6-dimethyl-4-oxo-1H,4H-thieno[2,3-d]pyrimidin-2-yl}-N-propylpropanamide

• IUPAC Name: N-(cyanomethyl)-3-(5,6-dimethyl-4-oxo-3H-thieno[2,3-d]pyrimidin-2-yl)-N-propylpropanamide
• InChI: InChI=1S/C16H20N4O2S/c1-4-8-20(9-7-17)13(21)6-5-12-18-15(22)14-10(2)11(3)23-16(14)19-12/h4-6,8-9H2,1-3H3,(H,18,19,22)
• InChI Key: RSLWZTYQXYARPS-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC#N)C(=O)CCC1=NC2=C(C(=C(S2)C)C)C(=O)N1
• Molecular Formula: C16H20N4O2S
• Molecular Weight: 332.4 g/mol

Description

“N-(cyanomethyl)-3-{5,6-dimethyl-4-oxo-1H,4H-thieno[2,3-d]pyrimidin-2-yl}-N-propylpropanamide” is a chemical compound that belongs to the class of pyrimidines. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

The synthesis of pyrimidines involves various methods. One common method involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido [2,3- d ]pyrimidin-5-one accompanied by the elimination of N, N -dimethylpropionamide, N -methylation, and condensation at the methyl group of compound 12.

Molecular Structure Analysis

The molecular structure of pyrimidines is characterized by the presence of two nitrogen atoms at positions 1 and 3 of the six-membered ring. The 1H NMR spectrum of a similar compound showed various peaks indicating the presence of different types of hydrogen atoms.

Chemical Reactions Analysis

Pyrimidines undergo various chemical reactions. For instance, they can react with cyanomethyl halides to form 1- (cyanomethyl)pyridinium and isoquinolinium halides.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrimidines can be determined using various techniques. For instance, the 1H NMR spectrum can provide information about the types of hydrogen atoms present in the molecule.

Future Directions

The future directions in the research of pyrimidines involve the development of new pyrimidines as anti-inflammatory agents. Detailed SAR analysis and prospects together provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity.